Cas no 185815-59-2 (3-Isobutylglutaric anhydride)

• Product Name: 3-Isobutylglutaric anhydride
• CAS No: 185815-59-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD27946568
• CID: 135129
• Update Time: 2025-10-18

3-Isobutylglutaric anhydride Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione,dihydro-4-(2-methylpropyl)-
• 3-isobutylglutaric anhydride
• 4-(2-methylpropyl)oxane-2,6-dione
• 4-Isobutyldihydro-2H-pyran-2,6(3H)-dione
• dihydro-4-(2-methylpropyl)-2H-Pyran-2,6(3H)-dione
• 2H-pyran-2,6(3H)-dione,dihydro-4-(2-methylpropyl)
• 3-isobutyl-glutaric acid-anhydride
• 3-isobutyl-glutaric anhydride
• 3-Isobutyl-glutarsaeure-anhydrid
• 4-isobutyl-dihydro-3H-pyran-2,6-dione
• IBG-anhydride
• AK153143
• 2H-Pyran-2,6(3H)-dione, dihydro-4-(2-methylpropyl)-
• 3-isobutyl glutaric anhydride
• 3-isobutylglutaric acid anhydride
• XLSGYCWYKZCYCK-UHFFFAOYSA-N
• FCH2506261
• OR315740
• AX8289399
• 4CH
• 3-Isobutylglutaric anhydride

• MDL： MFCD27946568
• Inchi： 1S/C9H14O3/c1-6(2)3-7-4-8(10)12-9(11)5-7/h6-7H,3-5H2,1-2H3
• InChI Key： XLSGYCWYKZCYCK-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)CC(C)C)=O

Computed Properties

• Exact Mass: 170.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.054
• Boiling Point: 279.3°C at 760 mmHg
• Flash Point: 279.3 °C at 760 mmHg
• Refractive Index: 1.451
• PSA: 43.37000
• LogP: 1.51230

3-Isobutylglutaric anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 3-Isobutylglutaric anhydride

Research Brief on 3-Isobutylglutaric Anhydride (CAS: 185815-59-2): Recent Advances and Applications

3-Isobutylglutaric anhydride (CAS: 185815-59-2) is a cyclic anhydride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug synthesis and material science. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 3-Isobutylglutaric anhydride as a precursor in the synthesis of small-molecule inhibitors targeting the NLRP3 inflammasome, a critical component of the innate immune system implicated in chronic inflammatory diseases. The researchers utilized the anhydride's reactive carbonyl groups to facilitate ring-opening reactions, enabling the incorporation of diverse pharmacophores. The resulting compounds exhibited potent inhibitory activity in vitro, with IC50 values in the low micromolar range, suggesting promising therapeutic potential.

In the realm of material science, a recent investigation in ACS Applied Materials & Interfaces (2024) explored the use of 3-Isobutylglutaric anhydride as a cross-linking agent for biodegradable polymers. The study reported that the anhydride's bifunctional reactivity allowed for efficient polymerization with polyols, yielding hydrogels with tunable mechanical properties and degradation rates. These materials showed excellent biocompatibility in preclinical models, making them suitable candidates for drug delivery systems and tissue engineering scaffolds.

Furthermore, advancements in synthetic methodologies have been reported in Organic Letters (2023), where researchers developed a catalytic asymmetric synthesis of 3-Isobutylglutaric anhydride using chiral Lewis acid catalysts. This approach provided enantiomerically enriched anhydride derivatives, which are valuable for the construction of stereochemically complex pharmaceuticals. The study achieved high enantioselectivity (up to 98% ee) and yield (85%), marking a significant improvement over traditional racemic synthesis routes.

From a pharmacological perspective, a recent preprint in BioRxiv (2024) highlighted the compound's role in modulating metabolic pathways. The study found that derivatives of 3-Isobutylglutaric anhydride could act as allosteric regulators of AMP-activated protein kinase (AMPK), a key enzyme involved in cellular energy homeostasis. These findings open new avenues for developing therapeutics targeting metabolic disorders such as diabetes and obesity.

In conclusion, 3-Isobutylglutaric anhydride (CAS: 185815-59-2) continues to emerge as a multifaceted compound with wide-ranging applications in medicinal chemistry and materials science. Recent research has expanded our understanding of its synthetic utility and biological activities, paving the way for innovative therapeutic and material solutions. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety profiles, as well as exploring novel applications in emerging fields such as targeted drug delivery and regenerative medicine.